Efficient electrocatalytic oxygen reduction reaction of thermally optimized carbon black supported zeolitic imidazolate framework nanocrystals under low-temperature†

RSC Advances Pub Date: 2023-11-24 DOI: 10.1039/D3RA07754C

Abstract

Turning commercially available low-cost conducting carbon black materials into functional electrocatalytic electrode media using simple surface chemical modification is a highly attractive approach. This study reports on remarkably enhanced oxygen electrocatalytic activity of commercially available Ketjenblack (KB) by growing a non-precious cobalt metal-based zeolitic-imidazolate framework (ZIF-67) at room temperature in methanol solution followed by a mild thermolysis. The resulting Co@CoOx nanoparticle decorated nitrogen-doped KB derived from the optimized ZIF-67 : KB weight ratio of hybrid samples at 500–600 °C shows high performance for the oxygen reduction reaction (ORR) with impressive Eonset and E1/2 values of ∼0.90 and ∼0.83 V (vs. RHE), respectively in 0.1 M KOH electrolyte. Such ORR activity is comparable to, or better than many metal@metal-oxide-carbon based electrocatalysts synthesized under elevated carbothermal temperatures and using multicomponent/multistep chemical modification conditions. Therefore, a simple electrocatalyst design reported in this work is an efficient synthesis route that not only utilises earth-abundant carbon black but also comprises scalable room temperature synthesized ZIF-67 following mild thermolysis conditions under 600 °C.

Graphical abstract: Efficient electrocatalytic oxygen reduction reaction of thermally optimized carbon black supported zeolitic imidazolate framework nanocrystals under low-temperature
Efficient electrocatalytic oxygen reduction reaction of thermally optimized carbon black supported zeolitic imidazolate framework nanocrystals under low-temperature†
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